Cas no 1804884-68-1 (Ethyl 4-cyano-5-trifluoromethoxy-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 4-cyano-5-trifluoromethoxy-2-(trifluoromethylthio)benzoate
• CAS No: 1804884-68-1
• MF: C₁₂H₇F₆NO₃S
• MW: 359.244302988052
• CID: 4959080
• Update Time: 2025-06-13

Ethyl 4-cyano-5-trifluoromethoxy-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-trifluoromethoxy-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H7F6NO3S/c1-2-21-10(20)7-4-8(22-11(13,14)15)6(5-19)3-9(7)23-12(16,17)18/h3-4H,2H2,1H3
• InChI Key： JWFXNBZCJSZDFU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(=CC=1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 472
• XLogP3: 4.8
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 4-cyano-5-trifluoromethoxy-2-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 4-cyano-5-trifluoromethoxy-2-(trifluoromethylthio)benzoate (CAS No. 1804884-68-1)

Ethyl 4-cyano-5-trifluoromethoxy-2-(trifluoromethylthio)benzoate (CAS No. 1804884-68-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound belongs to the class of benzoate esters and is characterized by its unique molecular structure, which includes cyano, trifluoromethoxy, and trifluoromethylthio functional groups. These moieties contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like Ethyl 4-cyano-5-trifluoromethoxy-2-(trifluoromethylthio)benzoate can be attributed to their exceptional stability, lipophilicity, and bioavailability. These attributes are particularly sought after in the development of next-generation pharmaceuticals and crop protection agents. Researchers are increasingly exploring its potential applications in drug discovery, where fluorinated molecules are known to enhance metabolic stability and binding affinity to biological targets.

In the context of agrochemical innovation, CAS No. 1804884-68-1 is being investigated for its role in creating novel pesticides and herbicides. The trifluoromethoxy and trifluoromethylthio groups are known to improve the efficacy of agrochemicals by increasing their resistance to environmental degradation. This aligns with the current industry focus on sustainable agriculture and reduced environmental impact, topics that dominate modern scientific discourse.

From a synthetic chemistry perspective, the compound's cyano group offers versatile reactivity, enabling its use in multistep organic synthesis. It serves as a precursor for the construction of more complex molecules, including heterocyclic compounds and functionalized aromatics. Its utility in catalysis and material science is also under exploration, particularly in the design of high-performance polymers and electronic materials.

The demand for CAS No. 1804884-68-1 is further driven by its relevance in green chemistry initiatives. As industries strive to minimize waste and reduce reliance on hazardous reagents, compounds like Ethyl 4-cyano-5-trifluoromethoxy-2-(trifluoromethylthio)benzoate are being evaluated for their compatibility with eco-friendly synthetic routes. This aligns with global trends toward sustainable chemical manufacturing, a topic frequently searched by professionals and academics alike.

In summary, Ethyl 4-cyano-5-trifluoromethoxy-2-(trifluoromethylthio)benzoate (CAS No. 1804884-68-1) represents a cutting-edge compound with broad applicability across multiple scientific disciplines. Its unique structural features and functional groups make it a subject of ongoing research, particularly in areas like pharmaceutical development, agrochemical innovation, and advanced material design. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future technological advancements.